![molecular formula C20H19ClN2O2 B296635 1-(3-chloro-4-methylphenyl)-3-(3,4-dihydro-2(1H)-isoquinolinyl)-2,5-pyrrolidinedione](/img/structure/B296635.png)
1-(3-chloro-4-methylphenyl)-3-(3,4-dihydro-2(1H)-isoquinolinyl)-2,5-pyrrolidinedione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(3-chloro-4-methylphenyl)-3-(3,4-dihydro-2(1H)-isoquinolinyl)-2,5-pyrrolidinedione, also known as Ro 40-5967, is a chemical compound that has been of interest to scientists due to its potential therapeutic applications. This compound belongs to the class of pyrrolidinediones and has been found to have a range of biological effects.
Mechanism of Action
1-(3-chloro-4-methylphenyl)-3-(3,4-dihydro-2(1H)-isoquinolinyl)-2,5-pyrrolidinedione 40-5967 acts as a potent antagonist of the dopamine D4 receptor, which is believed to be involved in the regulation of mood, cognition, and behavior. By blocking the dopamine D4 receptor, this compound 40-5967 may reduce the symptoms of anxiety and schizophrenia. Additionally, this compound 40-5967 has been found to inhibit the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators. By inhibiting COX-2, this compound 40-5967 may reduce inflammation and oxidative stress.
Biochemical and Physiological Effects:
This compound 40-5967 has been found to have a range of biochemical and physiological effects. In animal studies, this compound 40-5967 has been found to reduce anxiety-like behavior and improve cognitive function. Additionally, this compound 40-5967 has been found to reduce inflammation and oxidative stress, which may make it useful in the treatment of inflammatory diseases.
Advantages and Limitations for Lab Experiments
One advantage of 1-(3-chloro-4-methylphenyl)-3-(3,4-dihydro-2(1H)-isoquinolinyl)-2,5-pyrrolidinedione 40-5967 is its specificity for the dopamine D4 receptor, which may make it a useful tool for studying the role of this receptor in the regulation of mood, cognition, and behavior. Additionally, this compound 40-5967 has been found to have low toxicity in animal studies, which may make it a safer alternative to other drugs that target the dopamine D4 receptor. However, one limitation of this compound 40-5967 is its poor solubility in water, which may make it difficult to administer in certain experimental settings.
Future Directions
There are several future directions for research on 1-(3-chloro-4-methylphenyl)-3-(3,4-dihydro-2(1H)-isoquinolinyl)-2,5-pyrrolidinedione 40-5967. One area of interest is its potential use in the treatment of anxiety and schizophrenia. Additional studies are needed to determine the effectiveness of this compound 40-5967 in human subjects and to identify the optimal dosage and administration route. Another area of interest is the use of this compound 40-5967 in the treatment of inflammatory diseases, such as rheumatoid arthritis. Further studies are needed to determine the mechanism of action of this compound 40-5967 in reducing inflammation and oxidative stress and to identify the optimal dosage and administration route. Finally, there is a need for further studies on the pharmacokinetics and pharmacodynamics of this compound 40-5967, including its metabolism and elimination from the body.
Synthesis Methods
1-(3-chloro-4-methylphenyl)-3-(3,4-dihydro-2(1H)-isoquinolinyl)-2,5-pyrrolidinedione 40-5967 can be synthesized using a multistep process. The first step involves the reaction of 3-chloro-4-methylbenzoic acid with thionyl chloride to form 3-chloro-4-methylbenzoyl chloride. The second step involves the reaction of 3-chloro-4-methylbenzoyl chloride with N-phenyl-1,2-dihydro-2-oxo-3-pyridinecarboxamide to form a key intermediate. The final step involves the reaction of the intermediate with 1,3-dimethyl-2-imidazolidinone to form this compound 40-5967.
Scientific Research Applications
1-(3-chloro-4-methylphenyl)-3-(3,4-dihydro-2(1H)-isoquinolinyl)-2,5-pyrrolidinedione 40-5967 has been the subject of several scientific studies due to its potential therapeutic applications. One of the main areas of research has been its effect on the central nervous system. This compound 40-5967 has been found to exhibit anxiolytic and antipsychotic effects in animal models, making it a potential candidate for the treatment of anxiety and schizophrenia. Additionally, this compound 40-5967 has been found to have anti-inflammatory and antioxidant properties, which may make it useful in the treatment of inflammatory diseases.
Properties
Molecular Formula |
C20H19ClN2O2 |
---|---|
Molecular Weight |
354.8 g/mol |
IUPAC Name |
1-(3-chloro-4-methylphenyl)-3-(3,4-dihydro-1H-isoquinolin-2-yl)pyrrolidine-2,5-dione |
InChI |
InChI=1S/C20H19ClN2O2/c1-13-6-7-16(10-17(13)21)23-19(24)11-18(20(23)25)22-9-8-14-4-2-3-5-15(14)12-22/h2-7,10,18H,8-9,11-12H2,1H3 |
InChI Key |
NNUKWZKEQSTIAM-UHFFFAOYSA-N |
SMILES |
CC1=C(C=C(C=C1)N2C(=O)CC(C2=O)N3CCC4=CC=CC=C4C3)Cl |
Canonical SMILES |
CC1=C(C=C(C=C1)N2C(=O)CC(C2=O)N3CCC4=CC=CC=C4C3)Cl |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.